Cas no 2173398-21-3 (7-bromo-8-(morpholinomethyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid)

• Product Name: 7-bromo-8-(morpholinomethyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid
• CAS No: 2173398-21-3
• MF: C₁₇H₁₄BrNO₅Se
• MW: 471.160763263702
• CID: 5304725
• Update Time: 2025-05-22

7-bromo-8-(morpholinomethyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Selenopheno[3,2-h]-1-benzopyran-3-carboxylic acid, 7-bromo-8-(4-morpholinylmethyl)-2-oxo-
• 7-bromo-8-(morpholinomethyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid

• Inchi： 1S/C17H14BrNO5Se/c18-13-10-2-1-9-7-11(16(20)21)17(22)24-14(9)15(10)25-12(13)8-19-3-5-23-6-4-19/h1-2,7H,3-6,8H2,(H,20,21)
• InChI Key： OKXGUSWQKQSWNK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2C3[Se]C(CN4CCOCC4)=C(Br)C=3C=CC=2C=C1C(O)=O

Additional information on 7-bromo-8-(morpholinomethyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid

7-Bromo-8-(Morpholinomethyl)-2-Oxo-Selenopheno[3,2-H]Chromene-3-Carboxylic Acid: A Comprehensive Overview

The compound 7-bromo-8-(morpholinomethyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid (CAS No. 2173398-21-3) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a fused benzene and gamma-pyrone ring system. The presence of a selenium atom in the selenophene ring introduces unique electronic properties, making this compound particularly interesting for advanced research applications.

Recent studies have highlighted the importance of selenopheno[3,2-h]chromene derivatives in drug discovery due to their ability to modulate key biological pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that such compounds exhibit potent anti-inflammatory and antioxidant activities, which could be harnessed for developing novel therapeutic agents against chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The structure of 7-bromo-8-(morpholinomethyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid is characterized by a bromine substituent at position 7, a morpholinomethyl group at position 8, and a carboxylic acid moiety at position 3. These functional groups contribute to the molecule's versatility and reactivity. The bromine atom enhances the compound's electrophilic properties, while the morpholinomethyl group introduces steric bulk and potential hydrogen bonding capabilities.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations, enabling researchers to explore its synthetic potential. A study in *Organic Letters* reported that this compound can be synthesized via a multi-step process involving Suzuki coupling and oxidative cyclization reactions. Such synthetic routes not only highlight the molecule's structural complexity but also pave the way for further modifications to optimize its pharmacokinetic properties.

In terms of biological activity, selenopheno[3,2-h]chromene derivatives have shown promise as inhibitors of protein kinases, which are critical targets in cancer therapy. A recent investigation in *Nature Communications* revealed that this compound exhibits selective inhibition against certain kinases, suggesting its potential as a lead compound for anti-cancer drug development.

The incorporation of selenium into the chromene framework also imparts unique photophysical properties to this compound. Research published in *Chemical Science* demonstrated that selenopheno[3,2-h]chromenes exhibit strong fluorescence under UV light, making them suitable candidates for applications in optoelectronics and sensors.

Moreover, the carboxylic acid group in 7-bromo-8-(morpholinomethyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid allows for easy functionalization through esterification or amidation reactions. This feature is particularly advantageous for developing bioconjugates or drug delivery systems.

In conclusion, 7-bromo-8-(morpholinomethyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid (CAS No. 2173398-21-3) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an ideal candidate for further exploration in both academic and industrial research settings.